5-Methyl-3-phenylisoxazole-4-carbonyl chloride
Cat. No. B093246
M. Wt: 221.64 g/mol
InChI Key: HXEVQMXCHCDPSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Cc1onc(-c2ccccc2)c1C(=O)C(=O)O
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][c:2]1[c:3]([C:13](=[O:14])[C:15]([OH:16])=[O:17])[c:4](-[c:7]2[cH:8][cH:9][cH:10][cH:11][cH:12]2)[n:5][o:6]1.[S:18]([Cl:19])([Cl:20])=[O:21].[cH:22]1[cH:23][cH:24][n:25][cH:26][cH:27]1>>[CH3:1][c:2]1[c:3]([C:13](=[O:14])[Cl:20])[c:4](-[c:7]2[cH:8][cH:9][cH:10][cH:11][cH:12]2)[n:5][o:6]1
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Inputs
Step One
Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1onc(-c2ccccc2)c1C(=O)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
